Cas no 91996-63-3 (6-Bromo-7-methyl-4-azabenzimidazole)

6-Bromo-7-methyl-4-azabenzimidazole is a heterocyclic organic compound featuring a benzimidazole core substituted with a bromo group at the 6-position and a methyl group at the 7-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromo substituent enhances its utility in cross-coupling reactions, while the methyl group influences steric and electronic properties. Its well-defined molecular framework ensures consistent performance in nucleophilic substitution and metal-catalyzed transformations. The compound is particularly useful in the development of biologically active molecules, offering precise functionalization opportunities for researchers in medicinal chemistry and material science.
6-Bromo-7-methyl-4-azabenzimidazole structure
91996-63-3 structure
Product Name:6-Bromo-7-methyl-4-azabenzimidazole
CAS No:91996-63-3
MF:C7H6BrN3
MW:212.046639919281
MDL:MFCD12546392
CID:1028764
PubChem ID:329766820
Update Time:2025-06-07

6-Bromo-7-methyl-4-azabenzimidazole Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-7-methyl-1H-imidazo[4,5-b]pyridine
    • 6-Bromo-7-methyl-4-azabenzimidazole
    • 6-Bromo-7-methylimidazo[4,5-b]pyridine
    • 6-bromo-7-methyl-1(3)H-imidazo[4,5-b]pyridine
    • 6-bromo-7-methyl-3H-imidazo[4,5-b]pyridine
    • QC-8859
    • XVEGORLAVIFJMX-UHFFFAOYSA-N
    • 6432AJ
    • OR46122
    • FCH1367207
    • SY034605
    • AX8258914
    • AB0070997
    • 1H-Imidazo[4,5-b]pyridine, 6-bromo-7-methyl- (7CI)
    • 6-Bromo-7-methyl-3H-imidazo[4,5-b]pyridine (ACI)
    • Imidazo[4,5-b]pyridine, 6-bromo-7-methyl- (6CI)
    • AKOS022172100
    • CS-0172079
    • SCHEMBL13201391
    • AS-30648
    • DB-082647
    • 91996-63-3
    • 6-Bromo-7-methyl-4-azabenzimidazole, 95%
    • DTXSID30704483
    • MFCD12546392
    • AKOS040854155
    • MDL： MFCD12546392
    • Inchi： 1S/C7H6BrN3/c1-4-5(8)2-9-7-6(4)10-3-11-7/h2-3H,1H3,(H,9,10,11)
    • InChI Key： XVEGORLAVIFJMX-UHFFFAOYSA-N
    • SMILES： BrC1C(C)=C2C(N=CN2)=NC=1

Computed Properties

  • Exact Mass: 210.97500
  • Monoisotopic Mass: 210.97451g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.6
  • XLogP3: 1.8

Experimental Properties

  • Color/Form: Solid
  • Melting Point: 270-275 °C
  • PSA: 41.57000
  • LogP: 2.02880

6-Bromo-7-methyl-4-azabenzimidazole Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302-H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22-36/37/38
  • Safety Instruction： 26
  • Hazardous Material Identification： Xn
  • Storage Condition：2-8 °C

6-Bromo-7-methyl-4-azabenzimidazole Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Bromo-7-methyl-4-azabenzimidazole Pricemore >>

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6-Bromo-7-methyl-4-azabenzimidazole Production Method

Production Method 1

41230-93-7 41230-93-7
91996-63-3 91996-63-3
Reaction Conditions
1.1 Solvents: Formic acid ;  1 h, rt → reflux
Reference
Synthesis of a 6-Methyl-7-deaza Analog of Adenosine That Potently Inhibits Replication of Polio and Dengue Viruses
Wu, Runzhi; Smidansky, Eric D.; Oh, Hyung Suk; Takhampunya, Ratree; Padmanabhan, Radhakrishnan; et al, Journal of Medicinal Chemistry, 2010, 53(22), 7958-7966

Production Method 2

100367-40-6 100367-40-6
91996-63-3 91996-63-3
Reaction Conditions
1.1 Reagents: Iron ,  Ammonium chloride Solvents: Formic acid ,  Isopropanol ;  22 h, 80 °C
Reference
Mild and general one-pot reduction and cyclization of aromatic and heteroaromatic 2-nitroamines to bicyclic 2H-imidazoles
Hanan, Emily J.; Chan, Bryan K.; Estrada, Anthony A.; Shore, Daniel G.; Lyssikatos, Joseph P., Synlett, 2010, (18), 2759-2764

6-Bromo-7-methyl-4-azabenzimidazole Raw materials

6-Bromo-7-methyl-4-azabenzimidazole Preparation Products

6-Bromo-7-methyl-4-azabenzimidazole Related Literature

91996-63-3 (6-Bromo-7-methyl-4-azabenzimidazole) Related Products

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